2-[[(1R,3S)-1-Hydroxy-3-methylcyclohexyl]methylamino]-N-methylacetamide

• IUPAC Name: 2-[[(1R,3S)-1-hydroxy-3-methylcyclohexyl]methylamino]-N-methylacetamide
• InChI: InChI=1S/C11H22N2O2/c1-9-4-3-5-11(15,6-9)8-13-7-10(14)12-2/h9,13,15H,3-8H2,1-2H3,(H,12,14)/t9-,11+/m0/s1
• InChI Key: TXUOIWGPNKKLFL-GXSJLCMTSA-N
• Canonical SMILES: CC1CCCC(C1)(CNCC(=O)NC)O
• Isomeric SMILES: C[C@H]1CCC[C@@](C1)(CNCC(=O)NC)O
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol

Description

2-[[(1R,3S)-1-Hydroxy-3-methylcyclohexyl]methylamino]-N-methylacetamide, also known as NAX 5055, is a novel, small molecule inhibitor of acid-sensing ion channel 1a (ASIC1a). ASIC1a is a member of the ASIC family of proton-gated cation channels that are widely expressed in the central and peripheral nervous systems. ASIC1a has been implicated in a variety of physiological and pathological processes, including pain, ischemia, epilepsy, and anxiety. In

Scientific Research Applications

Synthesis and Biological Activity

A study by Nosova et al. (2020) explored the synthesis of compounds related to 2-[[(1R,3S)-1-Hydroxy-3-methylcyclohexyl]methylamino]-N-methylacetamide, focusing on their antimicrobial and analgesic activities. The reaction involved acetoacetamide and aromatic aldehydes, yielding compounds tested for these specific biological activities (Nosova et al., 2020).

Synthesis of Ketamine Derivatives

In 2022, Masaud et al. conducted research on synthesizing new derivatives of Ketamine, which shares structural similarities with 2-[[(1R,3S)-1-Hydroxy-3-methylcyclohexyl]methylamino]-N-methylacetamide. This study utilized the Mannich reaction and explored potential therapeutic applications of these derivatives (Masaud et al., 2022).

Drug Design and Discovery

Reddy et al. (2014) investigated environmentally friendly syntheses of compounds like 2-[[(1R,3S)-1-Hydroxy-3-methylcyclohexyl]methylamino]-N-methylacetamide, focusing on their potential as analgesic and antipyretic agents. Their study highlights the importance of green chemistry in the development of new pharmaceuticals (Reddy et al., 2014).

Infrared Spectrum Analysis

Ji et al. (2020) performed an in-depth study of N-methylacetamide, a compound structurally related to 2-[[(1R,3S)-1-Hydroxy-3-methylcyclohexyl]methylamino]-N-methylacetamide, examining its infrared spectrum. This research aids in understanding the formation of the amide infrared spectrum, relevant in organic chemistry and chemical biology (Ji et al., 2020).

Synthesis and Analgesic Activity

Another study by Nosova et al. (2020) on compounds similar to 2-[[(1R,3S)-1-Hydroxy-3-methylcyclohexyl]methylamino]-N-methylacetamide focused on their synthesis and evaluation for analgesic activity. This research provides insight into the potential medicinal applications of these compounds (Nosova et al., 2020).